In-Depth Technical Guide: Synthesis and Characterization of Isopropylidenedi-1,4-phenylene bis(2-aminobenzenesulphonate)
In-Depth Technical Guide: Synthesis and Characterization of Isopropylidenedi-1,4-phenylene bis(2-aminobenzenesulphonate)
For Researchers, Scientists, and Drug Development Professionals
Disclaimer: The following document provides a detailed, proposed methodology for the synthesis and characterization of Isopropylidenedi-1,4-phenylene bis(2-aminobenzenesulphonate). Due to the limited availability of specific experimental procedures in the public domain for this exact compound, this guide is based on established principles of organic synthesis and analytical chemistry. The experimental parameters and characterization data presented are illustrative and should be optimized in a laboratory setting.
Introduction
Isopropylidenedi-1,4-phenylene bis(2-aminobenzenesulphonate), with the CAS number 68015-60-1, is a complex organic molecule incorporating a bisphenol A core structure linked to two 2-aminobenzenesulphonate moieties via ester bonds. Its molecular formula is C₂₇H₂₆N₂O₆S₂ and it has a molecular weight of 538.64 g/mol . The presence of aromatic amine and sulfonate ester functionalities suggests potential applications in materials science, as a monomer for specialty polymers, or in medicinal chemistry as a scaffold for drug design. This guide provides a comprehensive, albeit theoretical, framework for its synthesis and characterization.
Proposed Synthesis
A plausible synthetic route involves the esterification of Bisphenol A with a suitably protected and activated derivative of 2-aminobenzenesulfonic acid. A key challenge is the presence of the reactive amino group, which necessitates a protection/deprotection strategy to ensure the desired ester formation. The proposed multi-step synthesis is outlined below.
Synthesis Workflow
Caption: Proposed multi-step synthesis of Isopropylidenedi-1,4-phenylene bis(2-aminobenzenesulphonate).
Experimental Protocols
Step 1: Protection of 2-Aminobenzenesulfonic Acid
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Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, suspend 2-aminobenzenesulfonic acid (1 equivalent) in acetic anhydride (3-5 equivalents).
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Reaction: Heat the mixture to reflux (approximately 140°C) with vigorous stirring for 2-3 hours.
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Work-up: Cool the reaction mixture to room temperature and then place it in an ice bath to induce crystallization of the N-acetylated product.
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Purification: Collect the solid by vacuum filtration, wash with cold diethyl ether, and dry under vacuum to yield N-acetyl-2-aminobenzenesulfonic acid.
Step 2: Synthesis of N-Acetyl-2-aminobenzenesulfonyl Chloride
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Reaction Setup: In a fume hood, equip a 250 mL three-necked flask with a dropping funnel, a reflux condenser with a gas outlet connected to a trap for acidic gases, and a magnetic stirrer.
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Reaction: Add N-acetyl-2-aminobenzenesulfonic acid (1 equivalent) to the flask. Slowly add thionyl chloride (2-3 equivalents) dropwise at room temperature.
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Heating: After the addition is complete, heat the mixture to reflux (approximately 76°C) for 2-4 hours, until the evolution of HCl and SO₂ gases ceases.
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Isolation: Carefully remove the excess thionyl chloride by distillation under reduced pressure. The resulting crude N-acetyl-2-aminobenzenesulfonyl chloride can be used directly in the next step.
Step 3: Esterification with Bisphenol A
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Reaction Setup: In a 500 mL flask, dissolve Bisphenol A (1 equivalent) and a suitable base such as pyridine or triethylamine (2.2 equivalents) in a dry aprotic solvent like dichloromethane (DCM) or tetrahydrofuran (THF) under an inert atmosphere (e.g., nitrogen or argon).
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Addition: Cool the solution in an ice bath. Dissolve the crude N-acetyl-2-aminobenzenesulfonyl chloride (2.1 equivalents) in the same dry solvent and add it dropwise to the Bisphenol A solution with constant stirring.
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Reaction: Allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours.
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Work-up: Quench the reaction with the addition of water. Separate the organic layer, wash sequentially with dilute HCl, saturated sodium bicarbonate solution, and brine.
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Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude protected product can be purified by column chromatography on silica gel.
Step 4: Deprotection to Yield the Final Product
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Reaction Setup: Dissolve the purified protected intermediate (1 equivalent) in a mixture of ethanol and concentrated hydrochloric acid (e.g., 5:1 v/v).
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Reaction: Heat the mixture to reflux for 4-8 hours to hydrolyze the acetyl protecting groups.
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Work-up: Cool the reaction mixture and neutralize with a base such as sodium bicarbonate until the pH is approximately 7-8.
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Isolation: The product may precipitate upon neutralization. If so, collect it by filtration. If not, extract the aqueous mixture with a suitable organic solvent (e.g., ethyl acetate).
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Purification: Wash the combined organic extracts with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The final product can be further purified by recrystallization.
Characterization
Comprehensive characterization is essential to confirm the identity and purity of the synthesized Isopropylidenedi-1,4-phenylene bis(2-aminobenzenesulphonate).
Characterization Workflow
Caption: Logical workflow for the characterization of the final product.
Expected Analytical Data
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Melting Point: A sharp melting point range would indicate a high degree of purity.
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¹H NMR Spectroscopy: The proton NMR spectrum should show characteristic peaks for the aromatic protons of the bisphenol A and aminobenzenesulphonate moieties, as well as a singlet for the isopropylidene methyl groups. The integration of these peaks should correspond to the number of protons in the structure.
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¹³C NMR Spectroscopy: The carbon NMR spectrum will display distinct signals for all the unique carbon atoms in the molecule, including the quaternary carbon of the isopropylidene group and the carbons of the aromatic rings.
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IR Spectroscopy: The infrared spectrum is expected to show characteristic absorption bands for N-H stretching of the primary amine (around 3300-3500 cm⁻¹), S=O stretching of the sulfonate ester (around 1350 and 1170 cm⁻¹), and C-O stretching of the ester linkage.
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Mass Spectrometry: High-resolution mass spectrometry (HRMS) should provide an accurate mass measurement of the molecular ion, which should match the calculated exact mass of C₂₇H₂₆N₂O₆S₂.
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Elemental Analysis: The experimentally determined percentages of carbon, hydrogen, nitrogen, and sulfur should be in close agreement with the calculated theoretical values.
Data Presentation
The following tables summarize the key quantitative data for the proposed synthesis and illustrative characterization of Isopropylidenedi-1,4-phenylene bis(2-aminobenzenesulphonate).
Table 1: Reactant Quantities and Reaction Conditions (Illustrative)
| Step | Reactant 1 | Reactant 2 | Solvent | Temperature (°C) | Time (h) |
| 1 | 2-Aminobenzenesulfonic Acid | Acetic Anhydride | None | 140 | 2-3 |
| 2 | N-Acetyl-2-aminobenzenesulfonic Acid | Thionyl Chloride | None | 76 | 2-4 |
| 3 | Bisphenol A | N-Acetyl-2-aminobenzenesulfonyl Chloride | DCM | 0 to RT | 12-24 |
| 4 | Protected Intermediate | Conc. HCl | Ethanol | Reflux | 4-8 |
Table 2: Illustrative Characterization Data
| Property | Expected Value |
| Molecular Formula | C₂₇H₂₆N₂O₆S₂ |
| Molecular Weight | 538.64 g/mol |
| Appearance | Off-white to pale yellow solid |
| Melting Point | To be determined experimentally |
| ¹H NMR (DMSO-d₆, δ ppm) | Signals for aromatic protons, NH₂ protons, and a singlet for C(CH₃)₂ |
| IR (KBr, cm⁻¹) | ~3400 (N-H), ~1350, ~1170 (S=O), ~1200 (C-O) |
| HRMS (m/z) | [M+H]⁺ calculated: 539.1259; found: To be determined |
| Elemental Analysis (%) | C: 60.21, H: 4.87, N: 5.20, S: 11.91 (Calculated) |
Conclusion
This technical guide outlines a rational and detailed approach for the synthesis and characterization of Isopropylidenedi-1,4-phenylene bis(2-aminobenzenesulphonate). The proposed multi-step synthesis, employing a protection-esterification-deprotection strategy, is a viable route to obtain the target molecule. The comprehensive characterization plan, utilizing a suite of modern analytical techniques, will ensure the structural confirmation and purity assessment of the final product. This guide serves as a valuable resource for researchers interested in exploring the chemistry and potential applications of this and related compounds.
